N-benzyl-N-(2-cyanoethyl)-N'-phenylthiourea
Overview
Description
N-benzyl-N-(2-cyanoethyl)-N'-phenylthiourea is a chemical compound that is widely used in scientific research. It is a thiourea derivative that has been found to have various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-benzyl-N-(2-cyanoethyl)-N'-phenylthiourea is not fully understood. However, it has been found to interact with various proteins and enzymes, and its binding properties have been studied extensively. It has been suggested that this compound may act as an inhibitor of certain enzymes, thereby affecting various biochemical pathways.
Biochemical and Physiological Effects:
N-benzyl-N-(2-cyanoethyl)-N'-phenylthiourea has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and tyrosinase. This compound has also been found to have antioxidant and antitumor properties. Additionally, it has been shown to have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
N-benzyl-N-(2-cyanoethyl)-N'-phenylthiourea has several advantages for lab experiments. It is relatively easy to synthesize, and it is stable under normal laboratory conditions. However, this compound can be toxic and should be handled with care. It is also relatively expensive, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of N-benzyl-N-(2-cyanoethyl)-N'-phenylthiourea. One area of research could be to further investigate its binding properties and interactions with various proteins and enzymes. Another area of research could be to explore its potential as a therapeutic agent for various diseases, such as cancer and inflammation. Additionally, the development of new synthetic methods for this compound could lead to its increased use in scientific research.
Scientific Research Applications
N-benzyl-N-(2-cyanoethyl)-N'-phenylthiourea has been found to have various scientific research applications. It has been used as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a probe in biological studies. This compound has been found to interact with various proteins and enzymes, and its binding properties have been studied extensively.
properties
IUPAC Name |
1-benzyl-1-(2-cyanoethyl)-3-phenylthiourea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3S/c18-12-7-13-20(14-15-8-3-1-4-9-15)17(21)19-16-10-5-2-6-11-16/h1-6,8-11H,7,13-14H2,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPIVGFAECGWYPU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN(CCC#N)C(=S)NC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.